Cas no 846034-97-7 (2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine)

• Product Name: 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine
• CAS No: 846034-97-7
• MF: C₁₆H₁₃ClN₂O
• MW: 284.74022269249
• CID: 4216616
• PubChem ID: 21073268
• Update Time: 2025-07-18

2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine, 7-chloro-4-methyl-2-(phenylmethoxy)-
• 2-(benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine
• SCHEMBL5369566
• 846034-97-7
• 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine

• Inchi： 1S/C16H13ClN2O/c1-11-9-15(20-10-12-5-3-2-4-6-12)19-16-13(11)7-8-14(17)18-16/h2-9H,10H2,1H3
• InChI Key： DECNPXNCQSQCQL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Cl)N=2)C(C)=CC=1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 284.0716407Da
• Monoisotopic Mass: 284.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine

Introduction to 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine (CAS No. 846034-97-7)

2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine, identified by the Chemical Abstracts Service Number (CAS No.) 846034-97-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the naphthyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of functional groups such as a benzyloxy substituent at the 2-position, a chloro group at the 7-position, and a methyl group at the 4-position contributes to its unique chemical properties and potential biological interactions.

The benzyloxy group introduces a hydrophobic moiety that can enhance membrane permeability, making it a valuable feature for drug design. Additionally, the chloro and methyl substituents at strategic positions on the naphthyridine core can modulate electronic properties and influence binding affinity to biological targets. These structural features have been extensively studied in the context of developing novel therapeutic agents.

In recent years, there has been a surge in research focused on naphthyridine derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of naphthyridines as scaffolds for antimicrobial, anticancer, and anti-inflammatory agents. The specific configuration of 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine (CAS No. 846034-97-7) positions it as a promising candidate for further exploration in these domains.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The benzyloxy group can serve as a linker or anchor point for further derivatization, allowing chemists to fine-tune its properties for specific applications. For example, modifications at this position could enhance solubility or improve pharmacokinetic profiles. Similarly, the chloro and methyl groups provide handles for selective interactions with biological targets, such as enzymes or receptors.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine (CAS No. 846034-97-7). Molecular docking studies have been instrumental in predicting binding affinities and identifying potential drug candidates. These computational approaches have accelerated the drug discovery process by allowing researchers to evaluate numerous derivatives virtually before synthesizing them in the lab.

The antimicrobial potential of naphthyridine derivatives has been particularly well-documented. Several studies have demonstrated that compounds within this class exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. The structural features of 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine (CAS No. 846034-97-7) may contribute to its ability to disrupt microbial cell membranes or inhibit essential metabolic pathways.

In addition to antimicrobial applications, there is growing interest in exploring the anticancer properties of naphthyridines. Preclinical studies have shown that certain derivatives can induce apoptosis or inhibit proliferation in cancer cell lines. The presence of electron-withdrawing groups like chloro and electron-donating groups like benzyloxy can influence the compound's interaction with DNA or other cellular components relevant to cancer progression.

The synthesis of 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine (CAS No. 846034-97-7) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-formed naphthyridine cores followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce complex derivatives more efficiently, reducing costs and environmental impact.

From a pharmacological perspective, understanding how structural modifications affect biological activity is crucial for drug development. The benzyloxy group in particular has been shown to influence both solubility and bioavailability. By adjusting its position or replacing it with other functional groups, researchers can modulate these properties to improve therapeutic outcomes.

The role of computational modeling in predicting pharmacokinetic parameters cannot be overstated. Tools such as molecular dynamics simulations and quantum mechanical calculations help researchers understand how 2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine (CAS No. 846034-97-7) interacts with biological systems at an atomic level. This information is vital for optimizing drug candidates before they enter clinical trials.

In conclusion,2-(Benzyloxy)-7-chloro-4-methyl-1,8-naphthyridine (CAS No. 846034-97-7) represents a promising area of research with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for naphthyridine derivatives,this compound will likely play an important role in future drug discovery efforts.